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Compound of Interest

Compound Name: Nur77 modulator 1

CAS No.: 2469975-55-9

Cat. No.: B8143777

Get Quote

For researchers and drug development professionals, the proper disposal of novel chemical

compounds like Nur77 modulator 1 is a critical aspect of laboratory safety and environmental

responsibility. While specific disposal protocols for every research chemical are not always

published in detail, a comprehensive procedure can be established by consulting the Safety

Data Sheet (SDS) and adhering to institutional and regulatory guidelines for hazardous waste

management. This guide provides essential, step-by-step instructions for the safe handling and

disposal of Nur77 modulator 1, ensuring the protection of laboratory personnel and the

environment.

I. Pre-Disposal Safety and Handling
Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)

for Nur77 modulator 1, which is available from suppliers such as MedchemExpress.[1] The

SDS provides critical information regarding the compound's physical and chemical properties,

potential hazards, and emergency protocols. In the absence of a specific SDS, a thorough risk

assessment based on the chemical's structure and known biological activity should be

conducted.
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Key Precautionary Measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably within a certified

chemical fume hood, to avoid inhalation of any dust or aerosols.

Avoid Contact: Prevent direct contact with skin, eyes, and mucous membranes.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and in good working order.

II. Step-by-Step Disposal Protocol
The disposal of Nur77 modulator 1 should be managed as a hazardous chemical waste

stream. The following protocol outlines the necessary steps for its proper disposal.

Step 1: Waste Identification and Classification Based on its biological activity as a modulator of

a nuclear receptor involved in apoptosis and cell stress, Nur77 modulator 1 should be treated

as a biologically active and potentially toxic compound.[1][2] Therefore, it must be classified as

hazardous chemical waste. Do not mix it with non-hazardous or general laboratory waste.

Step 2: Segregation of Waste Proper segregation is crucial to prevent dangerous chemical

reactions.[3]

Solid Waste: Collect unused or expired Nur77 modulator 1 powder, contaminated lab

supplies (e.g., weighing paper, pipette tips, gloves), and spill cleanup materials in a

dedicated, properly labeled hazardous waste container.

Liquid Waste: Solutions containing Nur77 modulator 1 (e.g., from cell culture media or

dissolved in solvents like DMSO) should be collected in a separate, compatible liquid waste

container.[1] Do not mix with incompatible waste streams such as strong acids, bases, or

oxidizers.[3][4]

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated, puncture-resistant sharps container.
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Step 3: Waste Container Management

Compatibility: Use waste containers that are chemically compatible with the waste being

collected. For instance, if Nur77 modulator 1 is dissolved in a solvent, the container must

be resistant to that solvent.[3]

Labeling: All waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste"

The full chemical name: "Nur77 modulator 1" (CAS No: 2469975-55-9)[1][5]

The solvent and its approximate concentration (for liquid waste)

The date when waste was first added to the container

The primary hazard(s) (e.g., "Toxic," "Biologically Active")

Closure: Keep waste containers securely closed at all times, except when adding waste, to

prevent spills and the release of vapors.[3]

Step 4: Storage in a Satellite Accumulation Area (SAA) Store the labeled waste containers in a

designated Satellite Accumulation Area (SAA) within the laboratory.[6]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[6]

Ensure secondary containment (e.g., a larger, chemically resistant bin) is used for liquid

waste containers to contain potential leaks.

Adhere to institutional limits on the volume of waste and the duration of storage in the SAA.

[4][6]

Step 5: Arrange for Professional Disposal Once a waste container is full or has reached its

storage time limit, contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor to arrange for pickup and final disposal.[7]

Do not attempt to dispose of this chemical waste down the drain or in the regular trash.[6]
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III. Quantitative Data Summary
While a full toxicological profile for Nur77 modulator 1 is not widely published, the following

data from its supplier provides context for its biological activity.

Property Value Source

CAS Number 2469975-55-9 [1][5]

Molecular Formula C28H25N5O2S [1]

Molecular Weight 495.60 g/mol [1]

Binding Affinity (Kd) 3.58 µM [1][2]

In Vitro Activity (IC50) 0.6 µM (HepG2 cells) [1]

IV. Experimental Protocols and Visualizations
Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of Nur77 modulator 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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